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Compound of Interest

Compound Name: Sodium dibutyldithiocarbamate

Cat. No.: B085643

An In-depth Technical Guide to Sodium Dibutyldithiocarbamate (CAS 136-30-1)

Introduction

Sodium dibutyldithiocarbamate, identified by the CAS number 136-30-1, is an organosulfur
compound with significant applications across various industrial and research sectors.[1] It is
primarily recognized for its role as an ultra-fast vulcanization accelerator in the rubber industry,
enhancing the curing process of various natural and synthetic rubbers.[2] Additionally, its strong
metal-chelating properties make it valuable in analytical chemistry and environmental
remediation.[1] This document provides a comprehensive technical overview of its properties,
applications, experimental protocols, and biological interactions, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data

The fundamental properties of sodium dibutyldithiocarbamate are summarized below.
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Property Value Reference
CAS Number 136-30-1 [3]
Molecular Formula CoHisNNaS:2 [4]
Molecular Weight 227.37 - 227.4 g/mol [1114]
White to light yellow solid; also
Appearance available as a powder, paste, [1][5]
or aqueous solution.
50 °C (decomposes before
Melting Point melting under some [6]
conditions)
Density 1.09 - 1.14 g/cm?3 [31[6]

Vapor Pressure

0.0144 mmHg at 25 °C

[3]7]

Soluble in water; slightly

soluble in benzene and

Solubility chloroform; highly soluble in [1]18]
organic solvents like ethanol
and acetone.
H Approximately 9-11 (in a 1%
p

solution)

Safety and Handling

Sodium dibutyldithiocarbamate is classified as a hazardous substance and requires careful

handling.

GHS Hazard Classification
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Hazard Class Hazard Statement GHS Code Reference
Acute Toxicity (Oral) Harmful if swallowed H302 [3114]
Acute Toxicity Toxic in contact with

] H311 [3114]
(Dermal) skin

Causes severe skin
burns and eye H314 [4]

damage

Skin

Corrosion/Irritation

. o May cause an allergic
Skin Sensitization ] ) H317 [3][4]
skin reaction

Aquatic Hazard Very toxic to aquatic

) H400 [3]
(Acute) life

Handling and Storage

» Handling: Handle in a well-ventilated area.[3] Wear suitable protective clothing, including
chemical-impermeable gloves and eye/face protection.[3] Avoid contact with skin and eyes,
and prevent the formation of dust and aerosols.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep
away from heat, strong oxidizers, and direct sunlight.[9] The typical shelf life is 12 months
under recommended conditions.

o Spill Response: In case of a spill, absorb the material onto clay or vermiculite.[10] Collect
and place it in suitable, closed containers for disposal in accordance with local regulations.[3]
[10]

Core Applications
Rubber Vulcanization Accelerator

The primary industrial application of sodium dibutyldithiocarbamate is as an ultra-fast
accelerator for the sulfur vulcanization of rubber.[2]

» Applicable Rubbers: It is effective for natural rubber, isoprene rubber, styrene-butadiene
rubber (SBR), nitrile rubber (NBR), and chloroprene rubber, especially in latex form.[2][8]
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Mechanism: It significantly increases the rate of vulcanization, enabling curing at room or
moderate temperatures.[2] This efficiency can lead to energy savings and faster processing
times.

Formulation: It can be used in combination with other accelerators like thiurams, thiazoles,
and guanidines to fine-tune the curing characteristics and final properties of the rubber
product.[2]

End Products: Due to its high solubility in water, it is particularly suitable for latex products
such as gloves, balloons, medical items, and dipped goods.[2]

Metal Chelating Agent

Sodium dibutyldithiocarbamate is a potent bidentate chelating agent, forming stable

complexes with various metal ions.[1][11]

Mechanism: The two sulfur atoms in the dithiocarbamate group donate lone pairs of
electrons to a metal ion, forming a stable chelate ring.[11] This property is characteristic of
dithiocarbamates, which are classified as soft ligands and readily bind to transition metals.
[12]

Applications: This chelating ability is utilized in analytical chemistry for the detection and
separation of metals, in environmental remediation for the removal of heavy metals, and as a
flotation agent in the mining industry.[1]

Experimental Protocols
Synthesis of Sodium Dibutyldithiocarbamate

This protocol is based on the reaction of a secondary amine with carbon disulfide in the
presence of a base.[13][14]

Materials:

e Dibutylamine

e Carbon disulfide (CS2)
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Sodium hydroxide (NaOH)

Methanol

Ice water bath

Two-necked flask with a magnetic stirrer
Procedure:

e Prepare a solution of 100 mmol of sodium hydroxide (4.0 g) in 175 mL of pure methanol in a
250 mL two-necked flask.

 To the stirred solution, add 100 mmol of dibutylamine (12.9 g) dropwise at room temperature.
e Cool the reaction mixture in an ice water bath.

e Slowly add 100 mmol of carbon disulfide (7.6 g) dropwise to the stirred mixture. Maintain the
temperature below 20 °C.

 After the addition of CS:z is complete, continue stirring the mixture for an additional hour at
room temperature.

« |f the product does not crystallize directly, pour the reaction mixture into ice water to
precipitate the solid compound.

o Extract the solid product, wash it with 50% ethanol until colorless, and then recrystallize from
ethanol to obtain pure sodium dibutyldithiocarbamate.[13]

Analytical Method: Determination in Wastewater

This protocol describes a gas chromatographic method for detecting dithiocarbamates at low
concentrations.[4]

Materials:
o Wastewater sample

o Ethanol

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b085643?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/25_2_85/6187
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-dibutyldithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» 1-lodopropane (for esterification)

o Freeze-dryer

e Gas Chromatograph (GC) with a suitable detector

Procedure:

o Sample Preparation: Freeze-dry the industrial wastewater sample to concentrate the analyte.

o Extraction: Extract the dried residue with ethanol to dissolve the sodium
dibutyldithiocarbamate.

» Esterification: Esterify the extracted dithiocarbamate by reacting it with 1-iodopropane. This
derivatization step makes the compound more volatile and suitable for GC analysis.

o GC Analysis: Inject the esterified sample into the gas chromatograph. The N,N-dialkyl
dithiocarbamate derivative can be detected at the nanogram level.

o Quantification: Use an appropriate internal standard and calibration curve to quantify the
concentration of the original dithiocarbamate in the wastewater sample.[4]

Biological Activity and Signaling Pathways

While primarily an industrial chemical, dithiocarbamates, including the dibutyl derivative, exhibit
notable biological activities. Their effects are often linked to their ability to chelate metal ions,
which are essential cofactors for many enzymes.

¢ Enzyme Inhibition: Dithiocarbamates are known to inhibit metalloenzymes. For instance,
diethyldithiocarbamate, a related compound, inhibits superoxide dismutase (SOD) by
chelating its copper cofactor and can interfere with the metabolism of certain compounds by
inhibiting metalloproteinases.[15][16]

e Anticancer Research: The metal-chelating properties of dithiocarbamates are being explored
in cancer therapy. The inhibition of metalloproteinases can prevent the degradation of the
extracellular matrix, a key step in cancer metastasis.[15] Copper complexes of
dithiocarbamates, in particular, have shown potent cytotoxic effects against various cancer
cell lines.[17]
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» Signaling Pathway Modulation: One study identified that sodium dimethyldithiocarbamate, a
related compound, inhibited the TGFB/SMAD signaling pathway.[18] While sodium
dibutyldithiocarbamate was found to be inactive in that specific assay, dithiocarbamates as
a class have been shown to interfere with multiple signaling pathways, including NF-kB and
MAPK, which are critical in inflammation and cell survival.[19][20] The effects are often
dependent on the specific alkyl groups attached.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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